N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide

• IUPAC Name: N-ethyl-2-methoxy-5-(propan-2-ylsulfamoyl)benzamide
• InChI: InChI=1S/C13H20N2O4S/c1-5-14-13(16)11-8-10(6-7-12(11)19-4)20(17,18)15-9(2)3/h6-9,15H,5H2,1-4H3,(H,14,16)
• InChI Key: ZIUXTWOVPFQWCW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC(C)C)OC
• Molecular Formula: C13H20N2O4S
• Molecular Weight: 300.38 g/mol

Description

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide, also known as E-4031, is a chemical compound that belongs to the class of methanesulfonanilides. E-4031 is a potassium channel blocker that is commonly used in scientific research to study the effects of potassium channels on various physiological processes.

Mechanism of Action

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide works by blocking the voltage-gated potassium channels, which are responsible for regulating the electrical activity of cells. By blocking these channels, N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide slows down the repolarization of cells and prolongs the action potential. This can lead to changes in the electrical activity of cells, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can reduce the severity of arrhythmias and lower blood pressure. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide in lab experiments is its specificity for potassium channels. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to selectively block the hERG potassium channel, which is responsible for regulating the repolarization of cardiac cells. This makes N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide a valuable tool for studying the effects of potassium channels on cardiac function. However, one limitation of using N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is its potential for off-target effects. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to interact with other ion channels and transporters, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide. One area of research is the development of new drugs that target potassium channels. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been used as a template for the development of new drugs that have improved selectivity and efficacy. Another area of research is the identification of new targets for N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide. Recent studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can interact with other proteins besides potassium channels, which may have implications for its use in the treatment of other diseases. Finally, there is a need for further research to understand the long-term effects of N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide on physiological processes. While N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to have beneficial effects in a variety of diseases, its long-term effects on health are not well understood.

Scientific Research Applications

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is widely used in scientific research to study the effects of potassium channels on various physiological processes. Potassium channels play a critical role in regulating the electrical activity of cells, and their dysfunction has been linked to a variety of diseases, including epilepsy, arrhythmias, and hypertension. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is commonly used to study the effects of potassium channels on these diseases and to develop new treatments.